2-(2-(2-Fluorophenyl)ethyl)malonic acid

• Molecular Formula: C11H11FO4
• Molecular Weight: 226.20 g/mol
• IUPAC Name: 2-[2-(2-fluorophenyl)ethyl]propanedioic acid
• InChI: InChI=1S/C11H11FO4/c12-9-4-2-1-3-7(9)5-6-8(10(13)14)11(15)16/h1-4,8H,5-6H2,(H,13,14)(H,15,16)
• InChI Key: IJMPGZGKNKIFTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCC(C(=O)O)C(=O)O)F

Description

2-(2-(2-Fluorophenyl)ethyl)malonic acid is a useful research compound. Its molecular formula is C11H11FO4 and its molecular weight is 226.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of diethyl 2-(2-(2-fluorophenyl)ethyl)malonate (381.8 g, 1.35 mol) and potassium hydroxide (227.3 g, 4.1 mol) and potassium hydroxide (227.3 g, 4.1 mol) in ethanol (500 mL) and water (500 mL) was refluxed for 24 h. The reaction mixture was placed in an ice bath and hydrochloric acid (6N, 442 mL) was added. The ethanol was removed in vacuo and the aqueous residue was extracted with diethyl ether. The extracts were dried (MgSO4) and concentrated in vacuo to give 309.3 g (100%) of 2-(2-(2-fluorophenyl)ethyl)malonic acid as an off-white solid. This product was used without further purification. NMR (DMSO-d6): d 6.8-6.2 (m, 4H, ArH), 2.4 (t, 1H, CH), 1.9 (q, 2H, CH2), 1.3 (t, 2H, CH2). IR (KBr) 1691 CM-1.